4-Methylbiphenyl
4-Methylbiphenyl
4-Methylbiphenyl, also known as 4-phenyltoluene or fema 3186, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. 4-Methylbiphenyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Methylbiphenyl has been primarily detected in saliva. Within the cell, 4-methylbiphenyl is primarily located in the membrane (predicted from logP). 4-Methylbiphenyl is an anise, fennel, and floral tasting compound that can be found in cocoa and cocoa products. This makes 4-methylbiphenyl a potential biomarker for the consumption of this food product.
4-Methylbiphenyl is a member of biphenyls.
4-Methylbiphenyl is a member of biphenyls.
Brand Name:
Vulcanchem
CAS No.:
644-08-6
VCID:
VC0165694
InChI:
InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3
SMILES:
CC1=CC=C(C=C1)C2=CC=CC=C2
Molecular Formula:
C13H12
Molecular Weight:
168.23 g/mol
4-Methylbiphenyl
CAS No.: 644-08-6
Reference Standards
VCID: VC0165694
Molecular Formula: C13H12
Molecular Weight: 168.23 g/mol
| CAS No. | 644-08-6 |
|---|---|
| Product Name | 4-Methylbiphenyl |
| Molecular Formula | C13H12 |
| Molecular Weight | 168.23 g/mol |
| IUPAC Name | 1-methyl-4-phenylbenzene |
| Standard InChI | InChI=1S/C13H12/c1-11-7-9-13(10-8-11)12-5-3-2-4-6-12/h2-10H,1H3 |
| Standard InChIKey | ZZLCFHIKESPLTH-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C2=CC=CC=C2 |
| Canonical SMILES | CC1=CC=C(C=C1)C2=CC=CC=C2 |
| Boiling Point | 267.5 °C |
| Melting Point | 49.5 °C Mp 49-50 ° 49-50°C |
| Physical Description | Solid White solid |
| Description | 4-Methylbiphenyl, also known as 4-phenyltoluene or fema 3186, belongs to the class of organic compounds known as biphenyls and derivatives. These are organic compounds containing to benzene rings linked together by a C-C bond. 4-Methylbiphenyl exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 4-Methylbiphenyl has been primarily detected in saliva. Within the cell, 4-methylbiphenyl is primarily located in the membrane (predicted from logP). 4-Methylbiphenyl is an anise, fennel, and floral tasting compound that can be found in cocoa and cocoa products. This makes 4-methylbiphenyl a potential biomarker for the consumption of this food product. 4-Methylbiphenyl is a member of biphenyls. |
| Solubility | 2.41e-05 M 0.00405 mg/mL at 25 °C Insoluble in water Soluble (in ethanol) |
| Synonyms | 4-Phenyltoluene |
| PubChem Compound | 12566 |
| Last Modified | Nov 11 2021 |
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